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Compound of Interest

Compound Name: 3-Aminopentane-d5
Cat. No.: B12389926
Get Quote
\ J

Executive Summary

3-Aminopentane-d5 (CAS: 1219802-43-3) is a stable, isotopically labeled aliphatic amine
primarily used as an internal standard in mass spectrometry and NMR spectroscopy.[1] While
the deuterium labeling (

H) renders it non-radioactive and chemically stable, the parent structure dictates its hazardous
waste profile.

Immediate Action Required:

e Primary Hazards: Highly Flammable (Flash Point < 23°C) and Corrosive (Skin/Eye Damage).
[2]

e RCRA Classification:D001 (Ignitable) and D002 (Corrosive).

¢ Critical Restriction: Do NOT commingle with acidic waste streams or strong oxidizers.[3][4]
The resulting exothermic reaction can pressurize containers and cause catastrophic failure.

Chemical Profile & Hazard Assessment
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To manage disposal effectively, one must understand the physicochemical properties driving
the hazard. The deuterated analog behaves nearly identically to the unlabeled parent (3-
aminopentane) regarding safety.

Property Specification Operational Implication

Aliphatic amine; strong base.

[1]

Chemical Structure

High Fire Risk. Ground all
_ < 23°C (Est. based on GHS )
Flash Point equipment; use spark-proof
Cat 2)
tools.

Corrosive. Incompatible with

lass stoppers (freezing risk

pH > 11.5 (Strongly Basic) J PP ) ( J )
over long periods; etches

some plastics.

) Must be segregated into
D001 (Ignitable), D002

RCRA Codes ) "Flammable/Corrosive" waste
(Corrosive)
streams.
Stable Isotope ( Non-Radioactive. No decay;
Isotope Status standard chemical disposal
H) applies.

The "Why" Behind the Protocol

» Basicity: Aliphatic amines are organic bases. If mistakenly poured into a "General Organic
Waste" carboy containing acetic acid or acid chlorides, an immediate acid-base
neutralization occurs. This is highly exothermic (releases heat) and can boil off volatile
solvents in the container, leading to an explosion or "geyser" effect.

 Volatility: With a low boiling point and high vapor pressure, 3-aminopentane-d5 vapors are
heavier than air and can travel to ignition sources. Waste containers must be kept
hermetically sealed when not in use.

Step-by-Step Disposal Protocol
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Phase 1: Waste Segregation (The Golden Rule)

Goal: Prevent incompatible chemistry in the waste stream.

« |solate the Stream: Designate a specific satellite accumulation container for "Basic Organic
Waste."

 Verify Incompatibilities: Ensure the container is free of:
o Acids (Sulfuric, Hydrochloric, Acetic).
o Oxidizers (Peroxides, Nitrates).
o Acid Anhydrides/Chlorides.[3][4][5]
» Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass.

o Note: If using glass, ensure the cap has a PTFE (Teflon) liner. Amines can seize ground
glass joints; do not use glass stoppers for waste.

Phase 2: Packaging & Inventory (Lab Packing)

Because 3-Aminopentane-d5 is a high-value reagent often used in small quantities (mg to g),
"Lab Packing" is the preferred disposal method over "Bulking."

e Primary Container: Keep the chemical in its original vial if possible. Ensure the cap is tight.[1]

[4116]1[7]

e Secondary Containment: Place the vial into a larger, chemically compatible jar (e.g., wide-
mouth HDPE) with an absorbent material (vermiculite) to cushion and absorb leaks.

 Inventory Reconciliation:

o Deuterated compounds are expensive. Ensure the inventory log is updated to "Disposed"
to prevent "ghost inventory" during audits.

o Cost Control: If the material is uncompromised but expired, check if it can be re-purposed
for qualitative training runs before disposal.
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Phase 3: Labeling

Affix a hazardous waste label with the following specific data:

e Chemical Name: 3-Aminopentane-d5 (Write out "Deuterated" to avoid confusion).

e Hazards: Flammable Liquid, Corrosive.[2][8][9]

Decontamination of Glassware (NMR Tubes)
Researchers often struggle with cleaning NMR tubes containing trace d5-amines.

e The Rinse: Rinse the NMR tube 3x with a low-grade solvent (e.g., Acetone or Methanol).
» The Collect: Collect these rinsates into the Flammable/Corrosive waste container.

e The Wash: Only after the solvent rinse should the tube be washed with aqueous acid or
detergent.

o Reasoning: Rinsing directly with acid while significant amine remains can cause rapid
heating in the narrow NMR tube, potentially cracking the glass.

Operational Workflow (Decision Logic)

The following diagram illustrates the decision matrix for disposing of 3-Aminopentane-d>5,
ensuring compliance with RCRA regulations and preventing safety incidents.
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Waste Generation:
3-Aminopentane-d5

Analyze State:
Pure Reagent vs. Dilute Mix

Unused/Stock \Experimental Waste

Dilute Mixture
(Reaction Waste)

Pure/High Concentration
(Expired/Excess)

PROTOCOL A: Lab Pack
Keep in original vial.
Place in secondary HDPE container.

CRITICAL CHECK:
Is waste container pH > 10?

If Acidic Stream

Labeling:
'Flammable, Corrosive'
RCRA: D001, D002

PROTOCOL B: Bulking
Add to '‘Basic Organic' Waste.
Ground container.

STOP: Do NOT mix with
Acids or Oxidizers

Transfer to
Licensed Waste Vendor
(Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe disposal of deuterated aliphatic amines, distinguishing
between pure stock (Lab Pack) and mixed waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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